Cas no 1308559-40-1 ((S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide)

• Product Name: (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide
• CAS No: 1308559-40-1
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 2165801
• Update Time: 2025-06-08

(S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-methyl-n-pyridin-3-ylmethyl-propionamide
• (S)-2-Amino-N-methyl-N-(pyridin-3-ylmethyl)propanamide
• AM91820
• (S)-2-Amino-N-methyl-N-pyridin-3-ylmethylpropanamide
• (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide

• Inchi： 1S/C10H15N3O/c1-8(11)10(14)13(2)7-9-4-3-5-12-6-9/h3-6,8H,7,11H2,1-2H3/t8-/m0/s1
• InChI Key： OPKKDFVVUPOQHU-QMMMGPOBSA-N
• SMILES： O=C([C@H](C)N)N(C)CC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 59.2

Additional information on (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide

Introduction to (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide (CAS No. 1308559-40-1)

(S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide (CAS No. 1308559-40-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide is composed of an amino acid derivative with a pyridine ring and a methyl group attached to the nitrogen atom. The chiral center at the carbon atom adjacent to the amino group imparts enantiomeric specificity, which is crucial for its biological activity. The compound's molecular formula is C₁₁H₁₆N₃O, and its molecular weight is 206.26 g/mol.

In terms of physical properties, (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide is a white crystalline solid with a melting point of approximately 145°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various experimental conditions and formulations in pharmaceutical development.

The biological activities of (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide have been extensively studied in recent years. One of the most notable findings is its potential as a selective inhibitor of specific enzymes involved in neurotransmitter metabolism. Research has shown that this compound can effectively inhibit monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition can lead to increased levels of these neurotransmitters in the brain, which may have therapeutic benefits for conditions such as depression and Parkinson's disease.

Furthermore, studies have demonstrated that (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide exhibits anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. The compound's ability to cross the blood-brain barrier also enhances its therapeutic potential for central nervous system (CNS) disorders.

In addition to its neurological and anti-inflammatory effects, recent research has explored the anticancer properties of (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic profile of (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide has also been investigated to assess its suitability for clinical use. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and distributed throughout the body, including the brain. It undergoes metabolism primarily through hepatic enzymes, with metabolites being excreted via urine and feces. These characteristics make it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, more extensive studies are needed to fully understand its long-term safety profile and therapeutic potential.

In conclusion, (S)-2-Amino-N-methyl-N-pyridin-3-ylmethyl-propionamide (CAS No. 1308559-40-1) is a promising chiral compound with diverse biological activities and therapeutic applications. Its potential as an inhibitor of monoamine oxidase, anti-inflammatory agent, and anticancer drug makes it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.